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Compound of Interest

Compound Name: Chromium(III) acetylacetonate

Cat. No.: B7799234 Get Quote

Chromium(III) acetylacetonate, systematically named Tris(acetylacetonato)chromium(III) and

commonly abbreviated as Cr(acac)₃, is a coordination complex with the formula Cr(C₅H₇O₂)₃.

[1] This air-stable, deeply colored crystalline solid presents as a purple to very dark purple

powder.[2][3][4] It is formed by an octahedral coordination of a central chromium(III) ion with

three bidentate acetylacetonate (acac) ligands.[4][5]

From a practical standpoint, the utility of Cr(acac)₃ in advanced research settings stems from a

unique combination of properties: its significant paramagnetism, high thermal stability, and

excellent solubility in non-polar organic solvents.[1][2][4] While many metal complexes are

confined to aqueous or highly polar media, the organic nature of the acac ligands renders

Cr(acac)₃ soluble in solvents like chloroform and toluene, greatly expanding its applicability.[4]

This guide provides a comprehensive overview of its identification, safety protocols derived

from its Safety Data Sheet (SDS), key applications, and a detailed experimental protocol for its

synthesis, designed for professionals in research and development.

Part 1: Core Identification and Physicochemical
Properties
Precise identification is the cornerstone of reproducible science and regulatory compliance.

The primary identifier for chromium(III) acetylacetonate is its CAS (Chemical Abstracts

Service) number.

CAS Number: 21679-31-2[2][6][7][8]
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This unique numerical identifier ensures unambiguous identification of the substance,

regardless of naming conventions. Key physicochemical data are summarized below for quick

reference.

Property Value Source(s)

Molecular Formula C₁₅H₂₁CrO₆ [6][7]

Molecular Weight 349.32 g/mol [2][6]

Appearance
Purple to very dark purple

powder/solid
[2][3][4]

Melting Point 210 °C (lit.) [2][4][6]

Boiling Point 340 °C (lit.) [4][6]

Solubility in Water 11 g/L [6][8]

Solubility (Organic)

Soluble in non-polar organic

solvents (e.g., toluene,

chloroform)

[2][4]

pH 6 (1 g/L in H₂O at 20°C) [6][8]

Part 2: A Deep Dive into the Safety Data Sheet (SDS)
A thorough understanding of a compound's safety profile is non-negotiable. The following

sections synthesize critical information from the Safety Data Sheet for Cr(acac)₃, providing not

just the data, but the rationale for the recommended safety procedures.

Hazard Identification and GHS Classification
Cr(acac)₃ is classified under the Globally Harmonized System (GHS) with the following primary

hazards:

GHS Pictogram: GHS07 (Exclamation Mark)[2]

Signal Word: Warning[2][8]

Hazard Statements:
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H315: Causes skin irritation.[2][8][9]

H319: Causes serious eye irritation.[2][8][9]

May also cause respiratory tract irritation.[3]

The causality behind these classifications lies in the chemical nature of the compound as a

fine, potentially abrasive powder that can physically irritate tissues. While chromium(III)

compounds are generally considered less toxic than their chromium(VI) counterparts, direct

contact with sensitive tissues like the eyes or mucous membranes of the respiratory tract can

elicit an inflammatory response.[9]

Safe Handling, Storage, and Personal Protective
Equipment (PPE)
The primary risk when handling solid Cr(acac)₃ is the generation and inhalation of dust and

direct contact with skin and eyes.[3] Therefore, all handling protocols are designed to mitigate

these exposure routes.

Engineering Controls:

Chemical Fume Hood: Always handle the solid material in a chemical fume hood to prevent

inhalation of dust.[3]

Ventilation: Ensure adequate general laboratory ventilation.[10]

Safety Stations: An eyewash station and safety shower must be readily accessible in any

area where the compound is used.[3][10]

Personal Protective Equipment (PPE): The selection of PPE is a direct response to the

identified hazards.

Eye/Face Protection: Wear chemical safety goggles or glasses that conform to OSHA 29

CFR 1910.133 or European Standard EN166.[3] This is mandatory to prevent eye irritation

from airborne particles.
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin contact and

irritation.[3] A lab coat or other protective clothing is also required.

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved N95 (US) or P1 (EN 143) dust mask is necessary.[6]

Storage and Stability:

Conditions: Store in a cool, dry, well-ventilated area.[3][6]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[3][6]

Incompatibilities: Avoid strong oxidizing agents.[3][6] The acetylacetonate ligands can be

oxidized, leading to decomposition of the complex.

Stability: The compound is stable under recommended storage conditions.[3][6] Hazardous

decomposition products formed under fire conditions include carbon oxides and chromium

oxides.[3][6]
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Preparation & PPE

Handling Protocol

Exposure / Spill Response

Cleanup & Storage

Assess Task:
Handling Solid Cr(acac)₃

Don PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Precaution

Work in Chemical
Fume Hood

Minimize Dust
Generation

Exposure Event?

If spill occurs

Clean Work Area

Post-handling

Skin Contact:
Wash with soap &
water for 15 min

Yes

Eye Contact:
Flush with eyewash

for 15 min

Yes

Inhalation:
Move to fresh air

Yes No

Seek Medical
Attention

Store in Tightly Closed
Container in Cool, Dry Place

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Chromium(III) Acetylacetonate.
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Toxicological and First Aid Summary
While the toxicological properties are not fully investigated, acute toxicity data provide a

baseline for risk assessment.[3]

Metric Value Organism Source(s)

LD₅₀ Oral 3360 mg/kg Rat [3][6][8]

LD₅₀ Dermal 6350 mg/kg Rabbit [3][8]

These values indicate relatively low acute toxicity. However, the primary concern remains

irritation. First aid measures are straightforward and aimed at removing the substance from the

point of contact.

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult

a physician.[3][6]

In Case of Skin Contact: Wash off with soap and plenty of water for at least 15 minutes.

Consult a physician if irritation persists.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes, removing contact

lenses if present. Continue rinsing for at least 15 minutes and seek medical attention.[3][6]

[10]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Do NOT induce vomiting. Consult a physician.[3][6]

Part 3: Applications in Research and Drug
Development
The unique properties of Cr(acac)₃ make it a valuable tool in several advanced scientific fields.

NMR Spectroscopy: A Paramagnetic Relaxation Agent
In Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, obtaining

quantitative data can be challenging due to long spin-lattice relaxation times (T₁) for certain
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nuclei, such as quaternary carbons.[1] This leads to low signal intensity and requires long

delays between scans. Cr(acac)₃ serves as a paramagnetic relaxation agent.[1][4][11] When

added in small quantities to an NMR sample, its unpaired electrons provide an efficient

alternative relaxation pathway for the nuclei under study.[1] This significantly shortens the T₁

values, allowing for faster data acquisition without saturating the signals, which is crucial for

quantitative analysis.[1] Its solubility in common deuterated organic solvents makes it

exceptionally useful for this application.

Materials Science: A Precursor for Advanced Materials
Cr(acac)₃ is an excellent molecular precursor for the fabrication of chromium-containing

materials via techniques like Chemical Vapor Deposition (CVD) and sol-gel processes.[2][4]

Chromium Oxide (Cr₂O₃): Its high thermal stability allows for controlled decomposition to

form high-purity chromium oxide nanoparticles and thin films.[2][12] These materials are

utilized in catalysis, magnetic storage devices, and electrochromic applications (e.g., smart

windows).[2][4]

Catalysis
The chromium center in Cr(acac)₃ can act as a catalyst or catalyst precursor in various organic

transformations, including selective oxidation and polymerization reactions.[2][4][12] Its well-

defined structure and solubility allow it to function in homogeneous catalytic systems, enabling

efficient and sustainable chemical synthesis.

Part 4: Experimental Protocol - Synthesis of
Cr(acac)₃
This protocol describes a common and reliable method for synthesizing Cr(acac)₃, adapted

from established literature procedures.[5][13] The reaction involves the chelation of

chromium(III) ions by acetylacetonate ligands in a solution where the pH is gradually increased.

Principle: Chromium(III) chloride hexahydrate (CrCl₃·6H₂O) is reacted with acetylacetone

(Hacac). Acetylacetone must be deprotonated to form the acetylacetonate anion (acac⁻) to act

as a ligand. This is achieved by the in-situ generation of a base, ammonia (NH₃), from the slow

hydrolysis of urea ((NH₂)₂CO) upon heating. The slow release of ammonia ensures a gradual
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increase in pH, promoting the formation of well-defined crystals of the neutral Cr(acac)₃

complex, which is insoluble in water and precipitates from the solution.[5]

Materials and Reagents:

Chromium(III) chloride hexahydrate (CrCl₃·6H₂O)

Urea ((NH₂)₂CO)

Acetylacetone (2,4-pentanedione, Hacac)

Distilled Water

100 mL Beaker or Erlenmeyer Flask

Magnetic Stirrer Hotplate and Stir Bar

Watch Glass

Buchner Funnel and Filter Paper

Apparatus for vacuum filtration

Step-by-Step Methodology:

Dissolution: In a 100 mL beaker containing a magnetic stir bar, dissolve 2.66 g (0.01 mol) of

chromium(III) chloride hexahydrate in 50 mL of distilled water. The solution will be a deep

green color.

Addition of Reagents: To the stirring solution, add 10 g of urea, followed by 3.0 mL (approx. 3

g, 0.03 mol) of acetylacetone. A large excess of urea is used to ensure the reaction goes to

completion.

Heating and Reaction: Cover the beaker with a watch glass to minimize evaporation. Place

the beaker on a magnetic stirrer hotplate and heat the mixture to approximately 90-100°C (a

boiling water bath can also be used).[13] Maintain stirring and heating for 1-2 hours.[5]
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Observation: As the urea slowly hydrolyzes to produce ammonia, the solution will become

basic. You will observe the solution color changing from green to a deep purple/maroon, and

solid crystals of Cr(acac)₃ will begin to precipitate.[5][13]

Crystallization and Cooling: After the heating period, turn off the heat and allow the mixture to

cool slowly to room temperature. Further cooling in an ice bath can be used to maximize the

precipitation of the product.

Isolation: Collect the purple crystalline product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected crystals on the filter paper with several small portions of

distilled water to remove unreacted starting materials and byproducts like ammonium

chloride.

Drying: Dry the product by either air-drying on the filter paper or in a desiccator. The final

product is a fine, purple crystalline powder.
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Start

1. Dissolve CrCl₃·6H₂O
in 50 mL Distilled H₂O

2. Add Urea and
Acetylacetone (Hacac)

3. Heat to ~95°C with
stirring for 1-2 hours

Urea → 2NH₃ + CO₂

(Slow base formation)

4. Observe color change
(Green → Purple)

& product precipitation

5. Cool to Room Temp
(then optional ice bath)

6. Isolate product via
Vacuum Filtration

7. Wash crystals with
Distilled H₂O

8. Dry the final product
(Cr(acac)₃ crystals)

End
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Caption: Experimental Workflow for the Synthesis of Cr(acac)₃.
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Conclusion
Chromium(III) acetylacetonate (CAS: 21679-31-2) is more than just a chemical compound; it

is an enabling tool for innovation in diverse scientific fields. Its utility in NMR, materials science,

and catalysis is well-established. However, its effective and safe use hinges on a professional

understanding of its properties and hazards, as detailed in its Safety Data Sheet. By adhering

to the rigorous safety protocols for handling, storage, and personal protection, and by

understanding the chemical principles behind its application and synthesis, researchers can

confidently and safely leverage the unique advantages of this versatile coordination complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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